Cas no 2171752-24-0 (4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobut-2-ynoic acid)
4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobut-2-ynoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobut-2-ynoic acid
- 4-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]but-2-ynoic acid
- EN300-1550631
- 2171752-24-0
-
- Inchi: 1S/C24H22N2O7/c1-2-32-23(30)21(22(29)25-13-7-12-20(27)28)26-24(31)33-14-19-17-10-5-3-8-15(17)16-9-4-6-11-18(16)19/h3-6,8-11,19,21H,2,13-14H2,1H3,(H,25,29)(H,26,31)(H,27,28)
- InChI Key: ZPKOGILLGQCPIR-UHFFFAOYSA-N
- SMILES: O(C(NC(C(=O)OCC)C(NCC#CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 450.14270105g/mol
- Monoisotopic Mass: 450.14270105g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 792
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 131Ų
4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobut-2-ynoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1550631-0.05g |
4-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]but-2-ynoic acid |
2171752-24-0 | 0.05g |
$1344.0 | 2023-06-05 | ||
| Enamine | EN300-1550631-0.1g |
4-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]but-2-ynoic acid |
2171752-24-0 | 0.1g |
$1408.0 | 2023-06-05 | ||
| Enamine | EN300-1550631-0.25g |
4-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]but-2-ynoic acid |
2171752-24-0 | 0.25g |
$1472.0 | 2023-06-05 | ||
| Enamine | EN300-1550631-0.5g |
4-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]but-2-ynoic acid |
2171752-24-0 | 0.5g |
$1536.0 | 2023-06-05 | ||
| Enamine | EN300-1550631-1.0g |
4-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]but-2-ynoic acid |
2171752-24-0 | 1g |
$1599.0 | 2023-06-05 | ||
| Enamine | EN300-1550631-2.5g |
4-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]but-2-ynoic acid |
2171752-24-0 | 2.5g |
$3136.0 | 2023-06-05 | ||
| Enamine | EN300-1550631-5.0g |
4-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]but-2-ynoic acid |
2171752-24-0 | 5g |
$4641.0 | 2023-06-05 | ||
| Enamine | EN300-1550631-10.0g |
4-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]but-2-ynoic acid |
2171752-24-0 | 10g |
$6882.0 | 2023-06-05 | ||
| Enamine | EN300-1550631-50mg |
4-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]but-2-ynoic acid |
2171752-24-0 | 50mg |
$1344.0 | 2023-09-25 | ||
| Enamine | EN300-1550631-100mg |
4-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]but-2-ynoic acid |
2171752-24-0 | 100mg |
$1408.0 | 2023-09-25 |
4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobut-2-ynoic acid Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobut-2-ynoic acid
Research Briefing on 4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobut-2-ynoic acid (CAS: 2171752-24-0)
In recent years, the compound 4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobut-2-ynoic acid (CAS: 2171752-24-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, peptide synthesis, and targeted therapeutics. The presence of both fluorenylmethoxycarbonyl (Fmoc) and ethoxycarbonyl groups makes it a versatile intermediate in organic synthesis and bioconjugation strategies.
Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-efficiency synthesis method that reduces side reactions and improves purity. The researchers employed a combination of solid-phase peptide synthesis (SPPS) and click chemistry to achieve a yield of over 85%, a significant improvement over previous methods. The study also highlighted the compound's stability under physiological conditions, making it suitable for in vivo applications.
Another key area of research involves the application of 4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobut-2-ynoic acid in drug delivery systems. A 2024 study published in Bioconjugate Chemistry demonstrated its utility as a linker molecule for antibody-drug conjugates (ADCs). The compound's ability to form stable amide bonds with both small-molecule drugs and monoclonal antibodies was leveraged to create ADCs with enhanced pharmacokinetic properties. The study reported a 30% increase in tumor-targeting efficiency compared to traditional linkers, underscoring its potential in oncology therapeutics.
In addition to its role in drug delivery, this compound has been investigated for its use in proteomics and bioimaging. A recent preprint on bioRxiv described its incorporation into fluorescent probes for real-time tracking of enzymatic activity in live cells. The Fmoc group's photostability and the ethoxycarbonyl moiety's solubility in aqueous media were critical factors in the probe's success. This application opens new avenues for studying cellular processes at the molecular level.
Despite these advancements, challenges remain in the large-scale production and commercialization of 4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobut-2-ynoic acid. Regulatory hurdles and the need for further toxicity studies are key barriers to its widespread adoption. However, ongoing research and collaborations between academia and industry are expected to address these issues in the near future.
In conclusion, 4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobut-2-ynoic acid (CAS: 2171752-24-0) represents a promising tool in chemical biology and pharmaceutical research. Its versatility in synthesis, drug delivery, and bioimaging applications positions it as a valuable asset for future innovations. Continued exploration of its properties and potential will likely yield further breakthroughs in the coming years.
2171752-24-0 (4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobut-2-ynoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)